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Introduction

D-(+)-Maltose monohydrate, a disaccharide composed of two a-D-glucose units, is emerging
as a valuable alternative carbohydrate source to glucose in mammalian and insect cell culture.
[1] Its slower metabolism can lead to reduced lactate accumulation, a common issue in high-
density cultures that can negatively impact cell growth and productivity.[2] These application
notes provide a comprehensive overview of the use of D-(+)-Maltose monohydrate in cell
culture, including its physicochemical properties, comparative performance against glucose,
and detailed protocols for its preparation and use.

Physicochemical Properties of D-(+)-Maltose Monohydrate

A clear understanding of the physical and chemical characteristics of D-(+)-Maltose
monohydrate is essential for its effective use in cell culture applications.
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Property Value References
Molecular Formula C12H22011-H20 [1]
Molecular Weight 360.31 g/mol
Appearance White crystalline powder [3]
Solubility in Water 470.2 g/L at 20°C [4]
Stable under normal ambient
Stability and anticipated storage and [4]
handling conditions.
o Solutions are heat-labile and
Sterilization [5][6]

should be filter-sterilized.

Comparative Performance: D-(+)-Maltose vs. D-Glucose in CHO Cell Culture

Studies have demonstrated that while maltose can support cell growth, its metabolic rate differs
from that of glucose, leading to distinct cellular responses. The following tables summarize key
performance indicators from a comparative study using CHO-K1 cells.[2]

Table 1: Cell Growth and Viability

Parameter

D-Glucose (3.6 g/L)

D-Maltose (3.6 g/L)

Maximum Viable Cell Density

5.9 x 106 cells/mL

1.4 x 106 cells/mL

Doubling Time

22.3 hours

53.7 hours

Culture Viability

Maintained >80% for a shorter

duration

Maintained >80% for a longer

duration

Table 2: Metabolite Production
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Metabolite D-Glucose Culture D-Maltose Culture
Lactate Production Higher Lower
Ammonium Production Similar specific production rate  Similar specific production rate

Table 3: Impact of Maltose Concentration on CHO-K1 Cell Growth[7]

Maltose Concentration Maximum Viable Cell .
. Specific Growth Rate (h—?)

(g/L) Density (x 106 cells/mL)

3.6 1.6 0.0040

10 ~1.6 0.0101

20 >1.6 0.0140

30 >1.6 0.0139

40 ~1.6 0.0107

Experimental Protocols

1. Protocol for Preparing a Sterile 100 g/L (10% w/v) D-(+)-Maltose Monohydrate Stock
Solution

This protocol describes the preparation of a concentrated stock solution that can be aseptically
added to a basal cell culture medium.

Materials:

D-(+)-Maltose monohydrate (cell culture grade)

High-purity water (e.g., Milli-Q® or WFI)

Sterile 0.22 um syringe filter or bottle-top filter unit

Sterile conical tubes or bottles for storage

Analytical balance
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Stir plate and magnetic stir bar

Procedure:

Weighing: Accurately weigh 10 g of D-(+)-Maltose monohydrate powder.

Dissolving: In a sterile beaker or flask, add the powder to approximately 80 mL of high-purity
water while stirring with a sterile magnetic stir bar.

Complete Dissolution: Continue stirring until the powder is completely dissolved. The solution
should be clear and colorless.

Volume Adjustment: Adjust the final volume to 100 mL with high-purity water.

Sterile Filtration: Aseptically filter the solution through a 0.22 um filter into a sterile storage
container.[5][6]

Storage: Store the sterile stock solution at 2-8°C. For long-term storage, aliquots can be
stored at -20°C.

. Protocol for Supplementing Cell Culture Medium with D-(+)-Maltose

This protocol outlines the steps for adding the sterile maltose stock solution to a basal medium

to achieve a desired final concentration.

Materials:

Sterile 100 g/L D-(+)-Maltose monohydrate stock solution
Basal cell culture medium (e.g., DMEM, CHO-SFM)
Sterile serological pipettes

Cell culture flasks or plates

Procedure:
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» Determine Required Volume: Calculate the volume of the sterile maltose stock solution
needed to reach the desired final concentration in your cell culture medium. For example, to
prepare 100 mL of medium with a final maltose concentration of 3.6 g/L, you would add 3.6
mL of the 100 g/L stock solution.

o Aseptic Addition: In a sterile environment (e.g., a biological safety cabinet), aseptically add
the calculated volume of the sterile maltose stock solution to the basal medium.

e Mixing: Gently mix the supplemented medium by swirling or inverting the container to ensure
homogeneity.

o Equilibration: Before use, equilibrate the supplemented medium to the appropriate
temperature and pH in a cell culture incubator (typically 37°C and 5% CO2).

o Cell Seeding: The medium is now ready for cell seeding.

Visualizations
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Experimental Workflow for Maltose Supplementation
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Caption: Workflow for preparing and using D-(+)-Maltose in cell culture.
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Simplified Glucose vs. Maltose Metabolism
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Caption: Contrasting metabolic pathways of glucose and maltose in cells.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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